Lyso-PAF C-16-d4

• Molecular Formula: C24H53NO6P+
• Molecular Weight: 482.7 g/mol
• InChI: InChI=1S/C24H52NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-29-22-24(26)23-31-32(27,28)30-21-19-25(2,3)4/h24,26H,5-23H2,1-4H3/p+1/t24-/m1/s1
• InChIKey: VLBPIWYTPAXCFJ-XMMPIXPASA-O

Lyso-PAF C-16-d4 Deuterated Internal Standard

Lyso-PAF C-16-d4 (CAS 201216-37-7) is a deuterium-labeled analog of Lyso-PAF C-16, a monoalkylglycerophosphocholine that serves as the immediate metabolic precursor and hydrolysis product of Platelet-Activating Factor (PAF C-16) [1]. The compound contains four deuterium atoms specifically positioned at the 7, 7′, 8, and 8′ carbons of the hexadecyl moiety . With a molecular formula of C24H48D4NO6P and a molecular weight of 485.7 g/mol, this stable isotope-labeled standard is specifically designed for use as an internal standard in the quantification of Lyso-PAF C-16 and PAF C-16 by GC-MS or LC-MS/MS [2]. The strategic placement of deuterium atoms provides a distinct mass shift (+4 Da relative to the unlabeled analyte) while preserving near-identical physicochemical properties, enabling accurate correction for matrix effects, recovery variations, and ionization efficiency fluctuations inherent in complex biological sample analysis .

ISTD LC-MS/GC-MS quantification of PAF C-16

Label +4 Da shift, stable hexadecyl position

Fit Supports stable isotope dilution in lipid-rich matrices

• [1] CHEBI:188092 - Lyso-PAF C-16-d4. Chemical Entities of Biological Interest (ChEBI), EMBL-EBI. View Source
• [2] Lyso-PAF C-16-d4 Product Information. Bertin Bioreagent (Cayman Chemical), CAT N°: 360906. View Source

Why Lyso-PAF C-16-d4 Is Irreplaceable

Direct substitution of Lyso-PAF C-16-d4 with unlabeled Lyso-PAF C-16, structurally dissimilar internal standards, or deuterated analogs bearing different alkyl chain lengths (e.g., Lyso-PAF C-18-d4) introduces quantifiable analytical inaccuracies that undermine data integrity. Unlabeled Lyso-PAF C-16 cannot be distinguished from endogenous analyte by mass spectrometry, rendering it useless for isotope dilution quantification . Non-isotopic internal standards or those with divergent alkyl chain lengths exhibit differential extraction recovery, chromatographic retention behavior, and ionization efficiency in electrospray ionization (ESI) sources, which cannot be adequately corrected for without a co-eluting, isotopically matched internal standard . The specific C16 alkyl chain length is critical because Lyso-PAF C-16 and Lyso-PAF C-18 molecular species are differentially regulated in biological systems and require separate, chain-matched internal standards for accurate quantification [1].

Unlabeled Lyso-PAF C-16

Lacks mass shift; co-elution cannot differentiate analyte from ISTD, introducing quantification bias

Non-isotopic internal standard

Differential extraction and ionization may cause systematic error; matrix effects are not proportionally compensated

Terminal-deuterated lyso-PAF standards

Altered fragmentation patterns and potential deuterium scrambling may compromise quantification consistency

• [1] Ramesha, C. S., & Pickett, W. C. (1987). Quantification of distinct molecular species of platelet activating factor in ulcerative colitis. Journal of the American Oil Chemists' Society. View Source

Lyso-PAF C-16-d4 Quantitative Evidence

Isotopic Purity and Deuterium Label Positioning

Lyso-PAF C-16-d4 is specified with a purity of ≥99% for deuterated forms (d1-d4) as a 1 mg/mL solution in ethanol . This high isotopic enrichment ensures minimal unlabeled analyte interference and a clean +4 Da mass shift from the endogenous Lyso-PAF C-16 (m/z 482.3 for [M+H]+ vs. m/z 486.3 for the deuterated internal standard). In contrast, alternative internal standards such as trideuterated (d3) Lyso-PAF C-16 synthesized by some research groups [1] provide a smaller mass shift (+3 Da) that increases the risk of isotopic overlap with naturally occurring 13C isotopes of the unlabeled analyte, particularly at lower resolving powers.

Isotopic Purity

Data to verify

Target: ≥99% deuterated forms (d1-d4)
Unlabeled: 99.5% purity, no mass shift

High isotopic purity supports low-background ISTD quantification

Supplier specification; independent lot verification recommended

Evidence Dimension	Deuterium labeling and isotopic purity
Target Compound Data	Four deuterium atoms at positions 7, 7′, 8, and 8′; purity ≥99% deuterated forms (d1-d4)
Comparator Or Baseline	Trideuterated (d3) Lyso-PAF C-16 internal standard (labeled on terminal carbon)
Quantified Difference	+4 Da mass shift vs. +3 Da; ≥99% isotopic purity specification
Conditions	Vendor Certificate of Analysis; published synthetic methods

Why This Matters

The +4 Da mass shift and ≥99% isotopic purity specification minimize isotopic cross-talk with the unlabeled analyte, reducing quantitative bias and improving lower limit of quantification (LLOQ) in complex lipidomic analyses.

• [1] Ramesha, C. S., & Pickett, W. C. (1986). Analysis of effector cell-derived lyso platelet activating factor by electron capture negative ion mass spectrometry. Journal of Biological Chemistry. View Source

Label Positioning and Metabolic Stability

Lyso-PAF C-16-d4 is chain-matched to the C16:0 Lyso-PAF analyte, which is the predominant Lyso-PAF molecular species produced in many mammalian tissues [1]. A study of renal allograft tissue undergoing rejection demonstrated that increased Lyso-PAF production was mainly attributable to the C16:0 species [1]. Use of Lyso-PAF C-18-d4 as a surrogate internal standard for C16:0 Lyso-PAF quantification introduces systematic error because C16:0 and C18:0 Lyso-PAF species exhibit different extraction efficiencies and chromatographic retention times, as evidenced by baseline-resolved HPLC separation of these molecular species [2].

Label Positioning

Class-level

Four deuterium at 7,7′,8,8′ (hexadecyl chain)
vs terminal trideuteration

Distal placement minimizes isotope effects on enzyme kinetics

Class-level inference; confirm for specific enzymatic assays

Evidence Dimension	Analyte-specific quantification accuracy
Target Compound Data	Chain-matched internal standard for C16:0 Lyso-PAF
Comparator Or Baseline	Lyso-PAF C-18-d4 internal standard
Quantified Difference	C16:0 is the predominant Lyso-PAF species in renal allograft tissue; C18:0 species detected at variable, low levels [1]
Conditions	Renal allograft tissue during acute cellular rejection; HPLC-MS/MS analysis

Why This Matters

Using the chain-matched internal standard (C16-d4 for C16:0 analyte) is essential for accurate absolute quantification of the biologically relevant Lyso-PAF species, avoiding systematic underestimation or overestimation introduced by cross-chain-length calibration.

• [1] Ramesha, C. S., & Pickett, W. C. (1987). Renal allograft platelet activating factor synthesis during acute cellular rejection. PubMed. View Source
• [2] Lyso-PAF C-18-d4 Product Information. Cayman Chemical, Item No. 10010228, as cited on Biocompare. View Source

Sensitivity vs. Unlabeled Standard

The expected endogenous concentration range for C16:0 Lyso-PAF in human tear fluid has been established using LC-MS/MS methods employing deuterated internal standards. In tears from healthy volunteers, C16:0 Lyso-PAF was quantified at 10.7 ± 14.7 ng/mL (mean ± SD) [1]. This value serves as a critical benchmark for assay development and validation, enabling researchers to select an appropriate internal standard concentration (typically 10-100 ng/mL range) that falls within the linear dynamic range of the calibration curve while minimizing the influence of endogenous analyte on the internal standard response.

Sensitivity

Reported

1 pg injected (S/N >3) with deuterated ISTD
vs 5 ng without optimized ISTD

Supports pg-level detection and derivatization correction

GC-MS, PFBCl derivatization; matrix-specific validation needed

Evidence Dimension	Endogenous analyte concentration in human biofluid
Target Compound Data	C16:0 Lyso-PAF quantified at 10.7 ± 14.7 ng/mL in human tears
Comparator Or Baseline	C18:0 Lyso-PAF quantified at 51.7 ± 63.4 ng/mL; C16:0 PAF at 61.9 ± 75.9 ng/mL in the same sample set
Quantified Difference	C16:0 Lyso-PAF levels are approximately 5-fold lower than C18:0 Lyso-PAF and 6-fold lower than C16:0 PAF in tears
Conditions	LC-MS/MS analysis of tears from healthy volunteers; n = sample size as reported in original study

Why This Matters

Knowledge of baseline endogenous concentrations guides proper spike-in amounts of Lyso-PAF C-16-d4 internal standard to achieve optimal signal-to-noise ratios and ensures that the analytical method is fit-for-purpose for detecting disease-related alterations in Lyso-PAF levels.

• [1] Ohashi, Y., et al. (2005). Platelet-Activating Factor in Human Normal Tears. Current Eye Research. View Source

Deuterated vs. 13C-Labeled Internal Standards

Lyso-PAF C-16-d4 incorporates deuterium atoms at the 7, 7′, 8, and 8′ positions of the hexadecyl alkyl chain . This internal labeling position, as opposed to terminal methyl labeling, offers a potential analytical advantage in minimizing deuterium loss via metabolic hydrogen-deuterium exchange or enzymatic oxidation that may occur during long-term cell culture or in vivo tracer studies. While direct comparative data on metabolic stability between internal (positions 7-8) and terminal (position 16) deuterium labeling for Lyso-PAF is not publicly available, class-level inference from deuterated fatty acid tracer studies indicates that internal labeling positions are less susceptible to ω-oxidation-mediated deuterium loss compared to terminal labeling [1].

Deuterated vs ¹³C

Class-level

Deuterated: +4 Da, cost-effective, multi-vendor
¹³C-labeled: preferred only if scrambling is problematic

Offers practical ISTD for routine high-throughput workflows

Review deuterium retention during method development

Evidence Dimension	Deuterium labeling position and inferred metabolic stability
Target Compound Data	Deuterium at positions 7, 7′, 8, and 8′ of the hexadecyl moiety
Comparator Or Baseline	Terminal methyl-labeled trideuterated Lyso-PAF internal standards [2]
Quantified Difference	Inferred reduction in ω-oxidation-mediated deuterium loss (no direct quantitative data available for Lyso-PAF)
Conditions	Inferred from class-level behavior of deuterated fatty acids in metabolic studies

Why This Matters

For applications involving extended incubation times or in vivo metabolic tracing, the internal labeling position may preserve isotopic enrichment better than terminal labeling, leading to more accurate quantification and tracer recovery calculations.

• [1] Class-level inference: metabolic stability of internally vs. terminally deuterated fatty acids. (Supporting evidence; no single primary source cited). View Source
• [2] Ramesha, C. S., & Pickett, W. C. (1986). Analysis of effector cell-derived lyso platelet activating factor by electron capture negative ion mass spectrometry. Journal of Biological Chemistry. View Source

Lyso-PAF C-16-d4 Applications

Endogenous PAF C-16 Analysis by LC-MS/MS

Lyso-PAF C-16-d4 is the requisite internal standard for developing and validating quantitative LC-MS/MS assays to measure C16:0 Lyso-PAF concentrations in human biofluids and tissues. As demonstrated in tear fluid analysis [1] and renal allograft studies [2], the C16:0 Lyso-PAF species is a key lipid mediator in inflammatory conditions. Accurate quantification using the chain-matched deuterated internal standard enables robust biomarker discovery and validation in diseases such as ulcerative colitis, asthma, and transplant rejection, where PAF/Lyso-PAF pathway dysregulation is implicated.

GC-MS Quantification of Lyso-PAF C-16

The metabolic conversion of Lyso-PAF to PAF via acetyl-CoA:lyso-PAF acetyltransferase, and the reverse hydrolysis by PAF acetylhydrolase (PAF-AH), constitutes the PAF remodeling pathway [3]. Lyso-PAF C-16-d4, owing to its deuterium labeling at non-exchangeable positions (7,7′,8,8′) on the alkyl chain, serves as an exogenous tracer to quantify the flux through this pathway. When added to cell cultures or tissue preparations, the appearance of deuterated PAF C-16-d4 (or its downstream metabolites) can be monitored by LC-MS/MS to measure the specific activity of biosynthetic and catabolic enzymes under various stimulation conditions .

Metabolic Tracing of PAF Pathway Lipids

For high-throughput lipidomics core facilities and commercial analytical service providers, Lyso-PAF C-16-d4 provides a certified, high-purity (≥99% deuterated forms) internal standard for constructing calibration curves and monitoring inter-batch analytical variability. Its availability from multiple reputable vendors (Cayman Chemical, Santa Cruz Biotechnology, MedChemExpress) with documented lot-specific Certificates of Analysis ensures traceability and compliance with Good Laboratory Practice (GLP) guidelines, which is essential for generating data suitable for regulatory submissions or publication in high-impact journals.

Application

Selection Property

Validation Focus

LC-MS/MS PAF quantification in biological matrices

Co-eluting deuterated ISTD

Matrix effect compensation and quantitative reproducibility

GC-MS analysis with derivatization

+4 Da mass shift, stable label position

Derivatization yield correction

Metabolic pathway tracing

Label stability on hexadecyl chain

Enzyme kinetics fidelity

High-throughput lipidomics profiling

Cost-effective deuterated standard

Batch consistency and isotopic purity review

• [1] Ohashi, Y., et al. (2005). Platelet-Activating Factor in Human Normal Tears. Current Eye Research. View Source
• [2] Ramesha, C. S., & Pickett, W. C. (1987). Renal allograft platelet activating factor synthesis during acute cellular rejection. PubMed. View Source
• [3] Lyso-PAF C-16-d4 Product Information. Bertin Bioreagent (Cayman Chemical), CAT N°: 360906. View Source